Cas no 2229639-58-9 (2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine)

2-(2,4-Difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoromethoxy-substituted phenyl ring attached to a tertiary amine, offering unique electronic and steric properties. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. The compound's rigid scaffold and functional group diversity make it a valuable intermediate for synthesizing biologically active molecules. Its well-defined chemical properties allow for precise modifications, facilitating structure-activity relationship studies. Suitable for use in medicinal chemistry and material science, this compound provides researchers with a versatile building block for exploring novel therapeutic or functional materials.
2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine structure
2229639-58-9 structure
Product Name:2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine
CAS No:2229639-58-9
MF:C11H15F2NO
MW:215.239710092545
CID:5912534
PubChem ID:165867574
Update Time:2025-05-24

2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine
    • 2229639-58-9
    • EN300-1768177
    • [2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
    • Inchi: 1S/C11H15F2NO/c1-11(2,14-3)10-8(13)5-7(12)6-9(10)15-4/h5-6,14H,1-4H3
    • InChI Key: POVVYIIDXDHWAI-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC(=C1C(C)(C)NC)OC)F

Computed Properties

  • Exact Mass: 215.11217043g/mol
  • Monoisotopic Mass: 215.11217043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 21.3Ų

2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1768177-1g
[2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
2229639-58-9
1g
$1057.0 2023-09-20
Enamine
EN300-1768177-5g
[2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
2229639-58-9
5g
$3065.0 2023-09-20
Enamine
EN300-1768177-10g
[2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
2229639-58-9
10g
$4545.0 2023-09-20
Enamine
EN300-1768177-0.05g
[2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
2229639-58-9
0.05g
$888.0 2023-09-20
Enamine
EN300-1768177-0.1g
[2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
2229639-58-9
0.1g
$930.0 2023-09-20
Enamine
EN300-1768177-0.25g
[2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
2229639-58-9
0.25g
$972.0 2023-09-20
Enamine
EN300-1768177-0.5g
[2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
2229639-58-9
0.5g
$1014.0 2023-09-20
Enamine
EN300-1768177-1.0g
[2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
2229639-58-9
1g
$1057.0 2023-05-26
Enamine
EN300-1768177-2.5g
[2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
2229639-58-9
2.5g
$2071.0 2023-09-20
Enamine
EN300-1768177-5.0g
[2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine
2229639-58-9
5g
$3065.0 2023-05-26

Additional information on 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine

Research Brief on 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine (CAS: 2229639-58-9): Recent Advances and Applications

2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine (CAS: 2229639-58-9) is a fluorinated phenylalkylamine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable candidate for further drug development.

The synthesis of 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine has been optimized to achieve high yields and purity, as reported in recent literature. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural motif, featuring a difluoromethoxy phenyl group and a tertiary amine, is believed to contribute to its enhanced bioavailability and CNS penetration, making it a subject of interest for neuropharmacology studies.

Pharmacological evaluations of 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine have revealed its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. Preliminary in vitro and in vivo studies suggest that the compound exhibits modulatory effects on these receptors, potentially offering therapeutic benefits for conditions such as depression, anxiety, and neurodegenerative disorders. Its fluorinated aromatic ring system is thought to enhance its metabolic stability and binding affinity, as evidenced by recent computational docking studies.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Studies have indicated that 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine may act as a selective inhibitor of certain kinase enzymes involved in cancer cell proliferation. This dual functionality underscores its versatility and broad applicability in drug discovery. However, further preclinical and clinical studies are required to fully elucidate its efficacy and safety profile.

In conclusion, 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine (CAS: 2229639-58-9) represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and multifaceted pharmacological activities make it a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic parameters and exploring its potential in combination therapies, paving the way for its translation into clinical applications.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd